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Compound of Interest

Compound Name: Terconazole-d4

Cat. No.: B15142694

For researchers, scientists, and drug development professionals, the quality and reliability of
stable isotope-labeled internal standards are paramount for accurate bioanalytical studies. This
guide provides a comparative analysis of prominent suppliers of Terconazole-d4, a deuterated
analog of the antifungal agent Terconazole. The objective is to equip researchers with the
necessary information to make an informed decision when sourcing this critical reagent.

This guide presents a summary of publicly available information from key suppliers, outlines
standardized experimental protocols for quality assessment, and provides visual workflows to
aid in the selection process. While lot-specific quantitative data is typically proprietary and
provided on Certificates of Analysis (CofA) upon purchase, this guide establishes a framework
for a rigorous comparative evaluation.

Leading Suppliers of Terconazole-d4

Several chemical suppliers specialize in the synthesis and distribution of high-purity stable
isotope-labeled compounds for research purposes. The following companies are recognized
suppliers of Terconazole-d4:

o LGC Standards: A global leader in reference materials and proficiency testing, LGC offers a
wide range of pharmaceutical reference standards, including stable isotope-labeled
compounds. Their products are often supplied with a comprehensive Certificate of Analysis.

o Pharmaffiliates: Specializing in pharmaceutical impurities, metabolites, and stable isotope-
labeled compounds, Pharmaffiliates provides reference standards to the pharmaceutical

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15142694?utm_src=pdf-interest
https://www.benchchem.com/product/b15142694?utm_src=pdf-body
https://www.benchchem.com/product/b15142694?utm_src=pdf-body
https://www.benchchem.com/product/b15142694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

industry worldwide.

o Santa Cruz Biotechnology: A well-known supplier of biochemicals, antibodies, and labware,
Santa Cruz Biotechnology also offers a range of small molecules, including deuterated

compounds for research applications.

o Toronto Research Chemicals (TRC): Now part of the LGC group, TRC has a long-standing
reputation for synthesizing complex organic molecules for biomedical research, including a
vast portfolio of stable isotope-labeled standards.

Comparative Data Summary

The following table summarizes key product specifications for Terconazole-d4 from the
identified suppliers. It is important to note that specific values for chemical purity, isotopic
enrichment, and impurity profiles are batch-specific and will be detailed on the Certificate of
Analysis provided with the product. Researchers are strongly encouraged to request a current
CofA before making a purchase.
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Parameter

LGC Standards

Pharmaffiliates

Santa Cruz
Biotechnology

Toronto
Research
Chemicals
(TRC)

Product Name

Terconazole-d4

(x)-Terconazole-
d4 (piperazine-
2,2,6,6-d4) (cis-

isomers)[1]

Terconazole-d4

Terconazole-d4

Not specified on

CAS Number 1398065-50-3[2] 1398065-50-3[1] 1398065-50-3
product page

Molecular C26H27D4CI2NsO C26H27D4CI2NsO C26H27D4CI2NsO C26H27D4CI2NsO

Formula 3 3[1] 3 3

Molecular Weight  536.49 536.49[1] 536.49 536.49

Chemical Purity

Typically =98%
(Data provided
on CofA)

Data provided on
CofA

Data provided on
CofA

Typically =98%
(Data provided
on CofA)

Isotopic

Enrichment

Data provided on
CofA

Data provided on
CofA

Data provided on
CofA

Data provided on
CofA

Impurity Profile

Detailed on CofA

Detailed on CofA

Detailed on CofA

Detailed on CofA

Format Neat Solid Neat Solid Neat Solid Neat Solid
Information Information
Storage 2-8°C available upon available upon 2-8°C
request request
] Certificate of Certificate of Technical Data Certificate of
Documentation

Analysis

Analysis

Sheet

Analysis

Experimental Protocols for Quality Assessment

To ensure the suitability of Terconazole-d4 as an internal standard, rigorous analytical testing

is necessary. The following are detailed, representative protocols for determining chemical
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purity by High-Performance Liquid Chromatography (HPLC) and isotopic enrichment by
Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of Terconazole-d4 and identify any potential
impurities.

Instrumentation:
e HPLC system with a UV detector
e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Deionized water

Terconazole-d4 sample
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and
0.05 M ammonium acetate buffer (pH 6.0) in a 70:30 (v/v) ratio. Filter and degas the mobile
phase before use.

o Standard Solution Preparation: Accurately weigh and dissolve a known amount of
Terconazole-d4 in the mobile phase to prepare a standard solution of approximately 0.5
mg/mL.

e Chromatographic Conditions:

o Column: C18 reverse-phase (4.6 x 150 mm, 5 um)
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Flow Rate: 1.0 mL/min

[e]

o

Injection Volume: 10 pL

[¢]

Detector Wavelength: 254 nm

[¢]

Column Temperature: 30°C

e Analysis: Inject the standard solution into the HPLC system and record the chromatogram.

o Data Interpretation: Calculate the area percentage of the main peak corresponding to
Terconazole-d4. Any other peaks represent impurities. The chemical purity is reported as
the percentage of the main peak area relative to the total peak area.

Nuclear Magnetic Resonance (NMR) for Isotopic
Enrichment

Objective: To confirm the identity and determine the isotopic enrichment of Terconazole-d4.
Instrumentation:

* NMR spectrometer (400 MHz or higher)

Reagents:

e Deuterated solvent (e.g., Chloroform-d, Dimethyl sulfoxide-d6)

e Terconazole-d4 sample

Procedure:

o Sample Preparation: Dissolve approximately 5-10 mg of the Terconazole-d4 sample in 0.5-
0.7 mL of a suitable deuterated solvent in an NMR tube.

e 1H NMR Acquisition:

o Acquire a standard proton (*H) NMR spectrum.
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o The absence or significant reduction of signals corresponding to the protons at the 2,2,6,6-
positions of the piperazine ring, when compared to the spectrum of unlabeled Terconazole,
indicates successful deuteration.

e 2H NMR Acquisition:
o Acquire a deuterium (2H) NMR spectrum.

o The presence of signals at the chemical shifts corresponding to the deuterated positions
confirms the location of the deuterium labels.

o Data Interpretation: The isotopic enrichment can be estimated by comparing the integration
of the residual proton signals in the H NMR spectrum at the deuterated positions to the
integration of a non-deuterated proton signal in the molecule. For a more accurate
determination, quantitative NMR (qNMR) techniques or mass spectrometry are often
employed by the supplier and detailed on the Certificate of Analysis.

Visualizing Experimental and Decision Workflows

To further clarify the processes involved in evaluating and selecting a Terconazole-d4 supplier,
the following diagrams have been generated.
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Caption: Experimental workflow for the quality assessment of a Terconazole-d4 sample.
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Click to download full resolution via product page
Caption: Use of Terconazole-d4 as an internal standard in a bioanalytical workflow.

Caption: Logical workflow for the selection of a Terconazole-d4 supplier.

Conclusion

The selection of a suitable supplier for Terconazole-d4 is a critical step in ensuring the
accuracy and reliability of research data. While LGC Standards, Pharmaffiliates, Santa Cruz
Biotechnology, and Toronto Research Chemicals are all established suppliers, the ultimate
decision should be based on a thorough review of the lot-specific Certificate of Analysis. By
performing in-house quality control checks using standardized protocols like the ones outlined
in this guide, researchers can further validate the suitability of the procured material for their
specific applications. This diligent approach to sourcing and qualifying research materials is
fundamental to producing high-quality, reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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